(6E)-2-nitro-6-[(4-nitroanilino)methylidene]cyclohexa-2,4-dien-1-one
(6E)-2-nitro-6-[(4-nitroanilino)methylidene]cyclohexa-2,4-dien-1-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0759077
InChI:
InChI=1S/C13H9N3O5/c17-13-9(2-1-3-12(13)16(20)21)8-14-10-4-6-11(7-5-10)15(18)19/h1-8,14H/b9-8+
SMILES:
C1=CC(=CNC2=CC=C(C=C2)[N+](=O)[O-])C(=O)C(=C1)[N+](=O)[O-]
Molecular Formula:
C13H9N3O5
Molecular Weight:
287.23 g/mol
(6E)-2-nitro-6-[(4-nitroanilino)methylidene]cyclohexa-2,4-dien-1-one
CAS No.:
Cat. No.: VC0759077
Molecular Formula: C13H9N3O5
Molecular Weight: 287.23 g/mol
* For research use only. Not for human or veterinary use.
![(6E)-2-nitro-6-[(4-nitroanilino)methylidene]cyclohexa-2,4-dien-1-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C13H9N3O5 |
|---|---|
| Molecular Weight | 287.23 g/mol |
| IUPAC Name | (6E)-2-nitro-6-[(4-nitroanilino)methylidene]cyclohexa-2,4-dien-1-one |
| Standard InChI | InChI=1S/C13H9N3O5/c17-13-9(2-1-3-12(13)16(20)21)8-14-10-4-6-11(7-5-10)15(18)19/h1-8,14H/b9-8+ |
| Standard InChI Key | FEGIWGBRTFQNFJ-CMDGGOBGSA-N |
| Isomeric SMILES | C1=C/C(=C\NC2=CC=C(C=C2)[N+](=O)[O-])/C(=O)C(=C1)[N+](=O)[O-] |
| SMILES | C1=CC(=CNC2=CC=C(C=C2)[N+](=O)[O-])C(=O)C(=C1)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CNC2=CC=C(C=C2)[N+](=O)[O-])C(=O)C(=C1)[N+](=O)[O-] |
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